4-({[1-(4-Methylbenzyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid

• IUPAC Name: 4-[[1-[(4-methylphenyl)methyl]-5-oxopyrrolidine-3-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C20H20N2O4/c1-13-2-4-14(5-3-13)11-22-12-16(10-18(22)23)19(24)21-17-8-6-15(7-9-17)20(25)26/h2-9,16H,10-12H2,1H3,(H,21,24)(H,25,26)
• InChI Key: YWQZOTLGMRSAIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CC(CC2=O)C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

4-({[1-(4-Methylbenzyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid, commonly known as MPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPB is a synthetic compound that belongs to the class of pyrrolidines and is widely used in research studies.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds closely related to “4-({[1-(4-Methylbenzyl)-5-oxopyrrolidin-3-yl]carbonyl}amino)benzoic acid” often focuses on their synthesis and structural characterization. For example, Taylor et al. (1996) detailed the synthesis of a benzyl and benzoyl methyl ester derivative through a series of chemical reactions, highlighting the compound's potential as a precursor for further chemical modifications and its application in radiopharmaceuticals (Taylor et al., 1996). Similarly, Tzimopoulos et al. (2010) investigated triorganostannyl esters of aminobenzoic acids, demonstrating their relevance in the study of metal-ligand interactions and their effects on photophysical properties (Tzimopoulos et al., 2010).

Physicochemical Properties

The physicochemical properties and potential applications of derivatives of benzoic acid in fields such as liquid crystal technology and polymer science are also of significant interest. Alaasar and Tschierske (2019) explored supramolecular liquid crystalline complexes, indicating the role of hydrogen bonding in determining the liquid crystalline behavior of these compounds (Alaasar & Tschierske, 2019). This research underlines the importance of structural design in the development of materials with specific optical and electronic properties.

Antioxidant and Environmental Applications

Further, the antioxidant properties of benzoic acid derivatives have been investigated, with implications for their use in mitigating oxidative stress. Hussain (2016) synthesized 5-amino-1,2,4-triazole derivatives containing 2,6-dimethoxyphenol, demonstrating significant free-radical scavenging abilities, which points to potential applications in pharmaceuticals and materials science (Hussain, 2016).

Novel Applications in Material Science

Moreover, novel applications in material science, such as the development of fire retardant molecules based on a cyclotriphosphazene core containing Schiff base and amide linking units, have been explored. Jamain et al. (2020) synthesized compounds with potential for enhancing fire retardancy in polymers, showcasing the broad applicability of benzoic acid derivatives in improving material properties (Jamain et al., 2020).